Cas no 915920-56-8 (3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline)

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline structure

915920-56-8 structure

Product Name:3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline

CAS No:915920-56-8

MF:C₁₅H₁₃N₃O

MW:251.283222913742

MDL:MFCD08691836

CID:1086637

PubChem ID:17604825

Update Time:2025-04-20

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Chemical and Physical Properties

Names and Identifiers

- 3-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)aniline
- 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline
- 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline(SALTDATA: FREE)
- 915920-56-8
- BS-36482
- MFCD08691836
- DTXSID50589714
- AKOS004121196
- 3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline
- MDL： MFCD08691836
- Inchi： 1S/C15H13N3O/c1-10-5-2-3-8-13(10)14-17-15(19-18-14)11-6-4-7-12(16)9-11/h2-9H,16H2,1H3
- InChI Key： IGMJMEQGMYPTHV-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=C(C=2)N)=NC(C2C=CC=CC=2C)=N1

Computed Properties

Exact Mass: 251.10600
Monoisotopic Mass: 251.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 64.9Å²

Experimental Properties

PSA: 64.94000
LogP: 3.87540

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM282269-5g	3-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)aniline	915920-56-8	95%	5g	$226	2024-07-20
abcr	AB221693-1 g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline; 95%	915920-56-8		1g	€128.10	2023-01-26
abcr	AB221693-5 g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline; 95%	915920-56-8		5g	€365.50	2023-01-26
TRC	M359020-50mg	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline	915920-56-8		50mg	$ 50.00	2022-06-03
TRC	M359020-100mg	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline	915920-56-8		100mg	$ 65.00	2022-06-03
TRC	M359020-500mg	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline	915920-56-8		500mg	$ 80.00	2022-06-03
eNovation Chemicals LLC	Y1241698-5g	3-[3-(2-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]ANILINE	915920-56-8	95%	5g	$355	2023-09-04
abcr	AB221693-1g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline, 95%; .	915920-56-8	95%	1g	€94.10	2025-04-15
abcr	AB221693-5g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline, 95%; .	915920-56-8	95%	5g	€381.90	2025-02-15
A2B Chem LLC	AD01242-1g	3-[3-(2-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]ANILINE	915920-56-8	95%	1g	$120.00	2024-07-18

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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Cas no 915920-56-8 (3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline)

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Pricemore >>

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Related Literature

Related Categories

915920-56-8 (3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline) Related Products